1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

• IUPAC Name: 1-methyl-2-oxo-3H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-11-7-3-2-5(8(12)13)4-6(7)10-9(11)14/h2-4H,1H3,(H,10,14)(H,12,13)
• InChI Key: NXLLJAFDWSUDJZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)O)NC1=O
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID10560140
• Molecular Weight: 192.17 g/mol
• CAS RN: 19950-97-1

Description

Synthesis Analysis

The synthesis of related compounds often involves intricate chemical processes that require specific reactants and conditions to yield the desired product. For example, the synthesis of 1-((5-oxo-4,5-dihydro-1,3,4-oxadiazol-2-yl) methyl)-1H-1,2,4-triazole-3-carboxylic acid was achieved starting with commercially available 1,2,4-triazole-3-carboxylic acid, highlighting a method that could potentially be adapted for the synthesis of 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (Brahmayya et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds related to 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid can be extensively studied using various spectroscopic techniques. For instance, the structure of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid was determined both experimentally and by quantum-chemical calculations (Shtabova et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving similar compounds have been documented, such as the reactions of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid chloride with various hydroxylamines and carbazates, leading to a variety of products (Korkusuz & Yıldırım, 2010). These studies provide insight into the chemical reactivity and potential applications of 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid.

Physical Properties Analysis

The physical properties of chemical compounds are crucial for understanding their stability, solubility, and overall behavior in various conditions. For compounds similar to 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid, studies have explored their luminescent and magnetic properties, offering valuable information for potential applications (Yuanchun He et al., 2020).

Chemical Properties Analysis

The chemical properties of a compound, including its reactivity, stability, and interactions with other chemicals, are fundamental to its applications in various fields. The synthesis and properties of 6-(2,6-dichlorophenyl)-3-(3-methyl-1H-pyrazol-5-yl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid and its salts, for instance, offer insights into the synthesis and chemical properties of related compounds (Fedotov & Hotsulia, 2023).

Scientific Research Applications

• Imidazole Containing Compounds

  • Field : Pharmaceutical Chemistry
  • Application : Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties. It has become an important synthon in the development of new drugs.
  • Methods : The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.
  • Results : There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

• 4-Hydroxy-2-quinolones

  • Field : Pharmaceutical Chemistry
  • Application : The interesting pharmaceutical and biological activities of 4-hydroxy-2-quinolones make them valuable in drug research and development.
  • Methods : Reaction of 3-(4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde with hydroxylamine hydrochloride in a glacial acetic acid affords 5-methyl-2-phenylpyrazolo[3′,4′:4,5]pyrano[3,2-c]quinoline-4,11(2H,5H)-dione.
  • Results : The synthesis of this compound is part of the research into the development of new drugs.

• Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate
  • Field : Organic Synthesis
  • Application : This compound is widely used in the field of organic synthesis. It often serves as an intermediate or reaction reagent.
  • Methods : It is a stable colorless liquid at room temperature and has good solubility. It can dissolve in various organic solvents, such as ethanol and ethyl acetate.
  • Results : It can be used in research fields, such as the synthesis of complexes.

• 1H-茚-2-甲酸, 2,3-二氢-1-氧代-, 甲酯 (Methyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate)
  • Field : Organic Synthesis
  • Application : This compound is widely used in the field of organic synthesis. It often serves as an intermediate or reaction reagent.
  • Methods : It is a stable colorless liquid at room temperature and has good solubility. It can dissolve in various organic solvents, such as ethanol and ethyl acetate.
  • Results : It can be used in research fields, such as the synthesis of complexes.

Future Directions

: Synthesis and therapeutic potential of imidazole containing compounds